Cas no 116325-79-2 (2-Propenoic acid,2-[[(1-methylethoxy)carbonyl]amino]ethyl ester)

• Product Name: 2-Propenoic acid,2-[[(1-methylethoxy)carbonyl]amino]ethyl ester
• CAS No: 116325-79-2
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 200799
• PubChem ID: 19799335
• Update Time: 2025-04-19

2-Propenoic acid,2-[[(1-methylethoxy)carbonyl]amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[[(1-methylethoxy)carbonyl]amino]ethyl ester
• 2-(propan-2-yloxycarbonylamino)ethyl prop-2-enoate
• 2-[(Isopropoxycarbonyl)amino]ethyl acrylate
• 2-propeno<wbr>
• LogP
• 2-Propenoic acid, 2-[[(1-methylethoxy)carbonyl]amino]ethyl ester
• 2-Propenoic acid, 2-(((1-methylethoxy)carbonyl)amino)ethyl ester
• DTXSID1074254
• 116325-79-2
• SCHEMBL9563945

• Inchi： 1S/C9H15NO4/c1-4-8(11)13-6-5-10-9(12)14-7(2)3/h4,7H,1,5-6H2,2-3H3,(H,10,12)
• InChI Key： AICKFUBKDWOPRD-UHFFFAOYSA-N
• SMILES： O(C(NCCOC(C=C)=O)=O)C(C)C

Computed Properties

• Exact Mass: 201.10015
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 306.3°C at 760 mmHg
• Flash Point: 139°C
• Refractive Index: 1.449
• PSA: 64.63